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Introduction

Calcium hypochlorite, Ca(OCl)₂, is a significant bleaching agent in the pulp and paper industry,

utilized to increase the brightness and cleanliness of paper products.[1][2][3] Its primary

function is to delignify and decolorize pulp by oxidizing residual lignin and other chromophoric

(color-causing) organic compounds that remain after the initial pulping process.[4] While

historically a cornerstone of bleaching sequences, its application is now often part of multi-

stage bleaching processes, which may include other chemicals like chlorine dioxide, oxygen,

and hydrogen peroxide to achieve higher brightness targets and better environmental

performance.[5][6] Understanding the experimental parameters of calcium hypochlorite

bleaching is crucial for optimizing pulp quality, minimizing chemical consumption, and reducing

the formation of chlorinated organic byproducts.

Principle of Bleaching

The bleaching action of calcium hypochlorite stems from the hypochlorite ion (OCl⁻), a strong

oxidizing agent. In an aqueous solution, calcium hypochlorite dissociates, and the hypochlorite

ion reacts with water to establish an equilibrium with hypochlorous acid (HOCl). The bleaching

process involves the electrophilic attack of these chlorine species on the electron-rich phenolic

and non-phenolic structures within the lignin polymer. This leads to the cleavage of ether bonds

and the degradation of the lignin macromolecule into smaller, water-soluble fragments that can

be washed away from the pulp. The effectiveness of bleaching is highly dependent on process
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conditions such as pH, temperature, reaction time, and the concentration of the bleaching

agent.[4]

Advantages of Calcium Hypochlorite

Cost-Effectiveness: It is often more economical compared to other bleaching agents.[4]

Ease of Use: Available in a stable, granular or tablet form, it is easier and safer to handle and

store than chlorine gas.[1]

Broad-Spectrum Efficacy: It is effective against a wide range of organic impurities and can

also act as a disinfectant.[1]

Limitations and Considerations

Non-Selectivity: Hypochlorite is a non-selective bleaching agent and can degrade cellulose

fibers if not properly controlled, leading to a decrease in pulp strength and viscosity.[4][7]

Environmental Concerns: The reaction of chlorine-based bleaching agents with residual

lignin can form chlorinated organic compounds (AOX), which are environmental pollutants.[8]

pH Sensitivity: The bleaching efficiency and the degradation of cellulose are highly

dependent on the pH of the pulp slurry.

Experimental Protocols
Protocol 1: Single-Stage Calcium Hypochlorite Bleaching of Kraft Pulp

This protocol outlines a basic single-stage laboratory procedure for bleaching kraft pulp with

calcium hypochlorite.

1. Materials and Equipment:

Unbleached kraft pulp
Calcium hypochlorite (Ca(OCl)₂) powder
Deionized water
Sodium hydroxide (NaOH) or sulfuric acid (H₂SO₄) for pH adjustment
Constant temperature water bath
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Reaction vessel (e.g., sealable plastic bags or glass beaker)
pH meter
Büchner funnel and filter paper for washing
Apparatus for determining pulp brightness, viscosity, and Kappa number (according to TAPPI
or ISO standards)

2. Procedure:

Pulp Slurry Preparation: Prepare a pulp slurry with a known consistency (e.g., 10% by dry
weight) using deionized water.
pH Adjustment: Adjust the initial pH of the pulp slurry to the desired alkaline level (e.g., pH 9-
11) using a saturated solution of calcium hydroxide or a dilute solution of sodium hydroxide.
[9]
Bleaching Agent Preparation: Prepare a calcium hypochlorite solution of the desired
concentration. The dosage is typically expressed as a percentage of the oven-dry weight of
the pulp.
Bleaching Reaction:

Pre-heat the pulp slurry to the target temperature (e.g., 40-60°C) in a water bath.
Add the prepared calcium hypochlorite solution to the pulp slurry and mix thoroughly.
Maintain the reaction at the constant target temperature for a specified duration (e.g., 60-180
minutes).

Washing:

After the reaction time, terminate the bleaching by washing the pulp thoroughly with
deionized water until the filtrate is clear and has a neutral pH. A final wash with a dilute
calcium carbonate solution can also be performed.[9]

Pulp Analysis:

Prepare handsheets from the bleached pulp according to standard methods (e.g., TAPPI T
205).
Measure the brightness (e.g., ISO 2470), viscosity (e.g., TAPPI T 230), and Kappa number
(e.g., TAPPI T 236) of the bleached pulp.

Protocol 2: Multi-Stage Bleaching Sequence (CEH)
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This protocol describes a classical three-stage Chlorination-Alkaline Extraction-Hypochlorite

(CEH) bleaching sequence.

1. Materials and Equipment:

Same as Protocol 1, with the addition of gaseous chlorine or a chlorine solution and sodium
hydroxide for the extraction stage.

2. Procedure:

Chlorination (C) Stage:

Treat the unbleached pulp slurry with chlorine gas or a chlorine solution at a low pH (around
2) and ambient temperature (e.g., 25°C) for a specific time (e.g., 30-60 minutes).[5]
Wash the pulp thoroughly with water.

Alkaline Extraction (E) Stage:

Treat the chlorinated pulp with a dilute solution of sodium hydroxide (e.g., 1-2% on pulp) at
an elevated temperature (e.g., 60-70°C) for 60-90 minutes. This step dissolves the
chlorinated lignin.[5][6]
Wash the pulp thoroughly with water.

Hypochlorite (H) Stage:

Conduct the calcium hypochlorite bleaching as described in Protocol 1 on the pulp from the
extraction stage.

Data Presentation
Table 1: Effect of Calcium Hypochlorite Dosage on Pulp Properties
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Calcium
Hypochlorite
Dosage (% on
pulp)

Initial
Brightness (%
ISO)

Final
Brightness (%
ISO)

Pulp Viscosity
(mPa·s)

Kappa Number

1.0 30.2 55.8 25.4 18.6

2.0 30.2 68.3 22.1 12.3

2.5 - - - -

3.0 30.2 75.1 19.5 8.1

4.0 30.2 78.9 17.2 6.5

Note: Data is illustrative and compiled from general knowledge in the field. A specific study

reports bleaching with 2.5% calcium hypochlorite at 10% consistency for 60 minutes at

approximately 46°C (115°F)[10].

Table 2: Influence of Temperature and Time on Bleaching Efficiency

Temperature
(°C)

Time (min)
Calcium
Hypochlorite
(%)

Final
Brightness (%
ISO)

Pulp Viscosity
(mPa·s)

40 90 3.0 72.4 20.1

40 120 3.0 74.2 19.8

50 90 3.0 75.1 19.5

50 120 3.0 76.8 18.7

60 90 3.0 77.5 17.9

60 120 3.0 78.6 16.9

Note: This table presents hypothetical data to illustrate expected trends in pulp bleaching

experiments.
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Caption: Chemical pathway of calcium hypochlorite bleaching.
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Caption: Experimental workflow for single-stage pulp bleaching.
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Caption: Logical flow of a CEH multi-stage bleaching sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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